ethyl 1-(4-ethoxybenzoyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(4-ethoxybenzoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C17H23NO4/c1-3-21-15-9-7-13(8-10-15)16(19)18-11-5-6-14(12-18)17(20)22-4-2/h7-10,14H,3-6,11-12H2,1-2H3
• InChI Key: VIMYQXGFPMJSKO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCCC(C2)C(=O)OCC
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol

Description

Ethyl 1-(4-ethoxybenzoyl)-3-piperidinecarboxylate, also known as EPPC, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a piperidinecarboxylic acid derivative that has shown promise in a variety of applications, including its use as a tool compound for studying the mechanisms of certain biological processes. In

Scientific Research Applications

Ethyl 1-(4-ethoxybenzoyl)-3-piperidinecarboxylate has been used extensively in scientific research as a tool compound for studying the mechanisms of certain biological processes. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition has potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Mechanism of Action

Ethyl 1-(4-ethoxybenzoyl)-3-piperidinecarboxylate works by binding to the active site of the target enzyme, preventing it from breaking down neurotransmitters. This leads to an increase in the concentration of these neurotransmitters in the brain, which can have a variety of effects on physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including increased neurotransmitter concentrations, improved cognitive function, and reduced inflammation. It has also been shown to have potential applications in the treatment of cancer, due to its ability to inhibit the activity of certain enzymes involved in tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-(4-ethoxybenzoyl)-3-piperidinecarboxylate in lab experiments is its ability to selectively inhibit the activity of certain enzymes, without affecting others. This allows researchers to study the specific effects of these enzymes on biological processes. However, this compound can be difficult to synthesize and purify, which can limit its availability for use in research.

Future Directions

There are many potential future directions for research involving ethyl 1-(4-ethoxybenzoyl)-3-piperidinecarboxylate. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of cancer, due to its ability to inhibit the activity of certain enzymes involved in tumor growth. Additionally, further research is needed to fully understand the mechanisms of action of this compound, and to identify any potential side effects or limitations of its use.